Cas no 2228370-12-3 (tert-butyl N-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethylcarbamate
• CAS No: 2228370-12-3
• MF: C₁₃H₂₀ClN₃O₃
• MW: 301.769202232361
• CID: 6042614
• PubChem ID: 165620581
• Update Time: 2025-05-26

tert-butyl N-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethylcarbamate
• EN300-1880838
• 2228370-12-3
• tert-butyl N-[2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethyl]carbamate

• Inchi： 1S/C13H20ClN3O3/c1-13(2,3)20-12(18)17-9(7-15)10-8(14)5-6-16-11(10)19-4/h5-6,9H,7,15H2,1-4H3,(H,17,18)
• InChI Key： ZMSSVKGCFZWUCS-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(CN)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 301.1193192g/mol
• Monoisotopic Mass: 301.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2228370-12-3 and Product Name: *tert-butyl N-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethylcarbamate*

Compound with the CAS number 2228370-12-3 and the product name tert-butyl N-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the tert-butyl moiety, the N-2-amino group, and the pyridine-based heterocyclic system, contributes to its unique chemical properties and reactivity.

The structural framework of this compound is particularly noteworthy, as it incorporates elements that are frequently employed in the design of bioactive molecules. The presence of a 4-chloro-2-methoxypyridin-3-yl substituent at the ethylcarbamate core suggests a potential for interaction with biological targets, such as enzymes or receptors, which is a critical consideration in medicinal chemistry. This particular configuration has been explored in recent research for its ability to modulate biological pathways, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatility and efficacy in pharmaceutical applications. The carbamate functional group, as seen in this compound, is known for its ability to form stable bonds with various biological entities, facilitating targeted drug action. The incorporation of the tert-butyl group further enhances the compound's stability and lipophilicity, which are essential properties for effective drug delivery systems.

The pyridine ring in the molecule is another key feature that contributes to its pharmacological potential. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as pharmacophores in drugs that target neurological disorders, infectious diseases, and cancer. The specific substitution pattern at the pyridine ring, namely the 4-chloro-2-methoxypyridin-3-yl group, is particularly significant as it has been shown to influence binding affinity and metabolic stability. This substitution pattern has been extensively studied in recent literature for its role in enhancing drug-like properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the N-2-amino group necessitates careful consideration of reaction pathways to avoid unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to achieve the desired molecular structure. These synthetic strategies are critical for producing compounds with high fidelity, which is essential for subsequent biological evaluation.

The biological activity of this compound has been preliminarily assessed through in vitro studies, which indicate potential therapeutic applications. The interaction between the pyridine moiety and biological targets appears to be particularly promising for developing treatments against various diseases. For instance, studies have suggested that compounds with similar structural features may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. These findings align with current research trends aimed at identifying novel therapeutic agents.

The pharmacokinetic properties of this compound are also an area of active investigation. Factors such as solubility, permeability, and metabolic stability are crucial determinants of a drug's efficacy and safety profile. The presence of the tert-butyl group and the overall molecular architecture influence these properties significantly. Recent advancements in computational modeling have enabled researchers to predict these characteristics more accurately before conducting costly experimental trials. This approach has accelerated the discovery process and improved the likelihood of success in drug development.

In conclusion, compound with CAS number 2228370-12-3, known as *tert-butyl N-2-amino-1-(4-chloro-2-methoxypyridin-3-yl)ethylcarbamate*, represents a compelling example of how intricate molecular design can lead to novel bioactive entities. Its structural features make it a valuable candidate for further exploration in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases through targeted therapeutic interventions.